Cas no 5657-35-2 (1-(carbamoylamino)propan-2-ylurea)
5657-35-2 structure
Product Name:1-(carbamoylamino)propan-2-ylurea
CAS No:5657-35-2
MF:C5H12N4O2
MW:160.174380302429
CID:945562
PubChem ID:223901
Update Time:2025-04-19
1-(carbamoylamino)propan-2-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-(carbamoylamino)propan-2-ylurea
- 1,1'-propane-1,2-diyldiurea
- AC1L5CWF
- AC1Q5ONK
- CTK1H2796
- KST-1B6735
- N,N''-Methylaethandiyl-di-harnstoff
- N,N''-methylethanediyl-di-urea
- N,N''-Propylenebisurea
- NSC11994
- 2,5-Pyrrolidinedione,1-ethyl-3-hydroxy
- SCHEMBL2407844
- NCI60_000475
- NSC-11994
- CHEMBL1999493
- JTZUXKIKHMIVSD-UHFFFAOYSA-N
- 5657-35-2
- DTXSID40279258
-
- Inchi: 1S/C5H12N4O2/c1-3(9-5(7)11)2-8-4(6)10/h3H,2H2,1H3,(H3,6,8,10)(H3,7,9,11)
- InChI Key: JTZUXKIKHMIVSD-UHFFFAOYSA-N
- SMILES: O=C(N)NC(C)CNC(N)=O
Computed Properties
- Exact Mass: 160.09616
- Monoisotopic Mass: 160.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.225
- Boiling Point: 317.6°C at 760 mmHg
- Flash Point: 145.9°C
- Refractive Index: 1.516
- PSA: 110.24
- LogP: 0.89390
1-(carbamoylamino)propan-2-ylurea Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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